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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1H-tetrazole

Cat. No.: B1214041 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the synthesis and structural

characterization of 5-(4-Methylphenyl)-1H-tetrazole using Nuclear Magnetic Resonance

(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Introduction
5-(4-Methylphenyl)-1H-tetrazole is a heterocyclic compound of significant interest in medicinal

chemistry. The tetrazole ring is a well-established bioisostere for the carboxylic acid group,

offering similar acidic properties but with improved metabolic stability and pharmacokinetic

profiles. Accurate structural confirmation and purity assessment are critical for its application in

drug discovery and development. This note details the standard procedures for characterizing

this compound using ¹H NMR, ¹³C NMR, and FTIR spectroscopy, providing expected data and

interpretation guidelines.

Chemical Structure and Properties:

IUPAC Name: 5-(4-methylphenyl)-1H-tetrazole

Molecular Formula: C₈H₈N₄[1][2]

Molecular Weight: 160.18 g/mol [1][2]
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CAS Number: 24994-04-5[1][2][3]

Experimental Protocols
A comprehensive workflow for the synthesis and characterization of 5-(4-Methylphenyl)-1H-
tetrazole is outlined below.
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Synthesis & Purification

Spectroscopic Analysis

Reactants
(4-Methylbenzonitrile, NaN₃)

[3+2] Cycloaddition Reaction

Acidic Work-up & Isolation

Recrystallization

Pure 5-(4-Methylphenyl)-1H-tetrazole

NMR Sample Prep
(dissolve in DMSO-d₆)

FTIR Sample Prep
(prepare KBr pellet)

¹H & ¹³C NMR
Data Acquisition

FTIR Spectrum
Acquisition

NMR Spectral Data FTIR Spectral Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-(4-Methylphenyl)-1H-tetrazole Structure Key Functional Groups
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p-Tolyl Group 1H-Tetrazole Ring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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